![molecular formula C12H17N3O2S2 B2882935 N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)propane-1-sulfonamide CAS No. 2034366-99-7](/img/structure/B2882935.png)
N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)propane-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)propane-1-sulfonamide, also known as TAK-242, is a small-molecule inhibitor of Toll-like receptor 4 (TLR4) signaling. TLR4 is an important component of the innate immune system, and its activation plays a crucial role in the initiation of the inflammatory response. TLR4 signaling has been implicated in the pathogenesis of various inflammatory diseases, including sepsis, arthritis, and atherosclerosis. TAK-242 has shown promise as a potential therapeutic agent for these conditions.
Scientific Research Applications
Drug Metabolism and Biocatalysis
N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)propane-1-sulfonamide and related compounds have been explored for their role in drug metabolism, particularly in the context of biocatalysis. One study demonstrated the use of microbial-based surrogate biocatalytic systems for producing mammalian metabolites of biaryl-bis-sulfonamides, facilitating the structural characterization of these metabolites by nuclear magnetic resonance spectroscopy. This research highlights the compound's significance in understanding drug metabolism and developing analytical standards for clinical investigations (Zmijewski et al., 2006).
Chemical Synthesis and Characterization
The compound has also been a subject of interest in chemical synthesis and characterization. Studies have involved the synthesis of metal complexes with pyrazole-based sulfonamides and their evaluation as inhibitors for human carbonic anhydrase isozymes. Such research underscores the compound's utility in developing new therapeutic agents and understanding their mechanism of action (Büyükkıdan et al., 2017).
Antimicrobial and Antibacterial Applications
Research has also focused on the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, aimed at antibacterial and antimicrobial applications. These compounds have shown promising activity against various bacterial strains, highlighting the potential for developing new antibacterial agents (Azab et al., 2013).
Material Science and Polymer Modification
In material science, the compound has been studied for its application in modifying polyvinyl alcohol/acrylic acid hydrogels through condensation reactions with various amine compounds, leading to polymers with enhanced thermal stability and potential for medical applications (Aly & El-Mohdy, 2015).
properties
IUPAC Name |
N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]propane-1-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2S2/c1-2-9-19(16,17)13-5-7-15-6-3-12(14-15)11-4-8-18-10-11/h3-4,6,8,10,13H,2,5,7,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHOVUUNUODOZCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)NCCN1C=CC(=N1)C2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)propane-1-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.